Cas no 2227917-50-0 ((1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol)

• Product Name: (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• CAS No: 2227917-50-0
• MF: C₈H₉FN₂O₃
• MW: 200.167065382004
• CID: 6109491
• PubChem ID: 165763071
• Update Time: 2025-05-20

(1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol
• EN300-1793410
• 2227917-50-0

• Inchi： 1S/C8H9FN2O3/c9-5-1-2-7(11(13)14)6(3-5)8(12)4-10/h1-3,8,12H,4,10H2/t8-/m1/s1
• InChI Key： OWVNPSQBPKZLCU-MRVPVSSYSA-N
• SMILES： FC1C=CC(=C(C=1)[C@@H](CN)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 200.05972032g/mol
• Monoisotopic Mass: 200.05972032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 92.1Ų

Additional information on (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol

Introduction to (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2227917-50-0)

(1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2227917-50-0, represents a fascinating example of how structural modifications can lead to novel bioactive molecules with potential therapeutic applications. The unique arrangement of atoms and functional groups in this molecule makes it a subject of intense study for researchers aiming to develop new drugs that target various biological pathways.

The molecular structure of (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol consists of an ethanol backbone substituted with a fluorinated nitrophenyl group at the second carbon position. This configuration imparts specific electronic and steric properties to the molecule, which are crucial for its interaction with biological targets. The presence of both an amino group and a nitro group enhances its reactivity, making it a versatile intermediate in synthetic chemistry and a promising candidate for further derivatization.

In recent years, there has been a growing interest in developing small-molecule inhibitors that modulate the activity of enzymes and receptors involved in inflammatory and infectious diseases. The 5-fluoro-2-nitrophenyl moiety in this compound is particularly noteworthy, as fluorinated aromatic compounds have been shown to exhibit enhanced metabolic stability and improved binding affinity to biological targets. This feature makes (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of drugs targeting bacterial infections. The nitro group, when incorporated into a molecular framework, can serve as a hydrogen bond acceptor, facilitating strong interactions with protein targets. Additionally, the fluorine atom can influence the electronic properties of the molecule, leading to enhanced binding affinity and selectivity. These characteristics have been exploited in the design of antibiotics and anti-inflammatory agents that leverage similar structural motifs.

Recent studies have also explored the use of chiral compounds like (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol in drug development. The stereochemistry of this molecule plays a critical role in determining its biological activity, as enantiomers can exhibit vastly different pharmacological properties. The (1S) configuration at the chiral center has been found to confer specific interactions with biological targets, making it a valuable asset in medicinal chemistry.

The synthesis of (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the fluorine atom into the aromatic ring is particularly challenging, as it necessitates conditions that prevent unwanted side reactions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently.

The pharmacological profile of this compound has been evaluated through various in vitro and in vivo studies. Initial experiments have shown that it exhibits inhibitory activity against several enzymes implicated in inflammation and infection. The precise mechanism by which it exerts its effects is still under investigation, but preliminary data suggest that it interacts with key signaling pathways involved in these processes.

The potential therapeutic applications of (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol extend beyond infectious diseases. Researchers are also exploring its utility in treating neurological disorders, where modulation of enzyme activity and receptor binding is crucial for therapeutic efficacy. The unique structural features of this molecule make it a promising candidate for further development into a new generation of drugs that address unmet medical needs.

In conclusion, (1S)-2-amino-1-(5-fluoro-2-nitrophenyl)ethan-1-ol (CAS No. 2227917-50-0) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups and stereochemistry makes it an ideal candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.